Cas no 2104763-24-6 (Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate)

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is a fluorinated alkyne ester with notable applications in synthetic organic chemistry. Its structure, featuring both difluoro and dimethyl substituents, enhances steric and electronic properties, making it a valuable intermediate for constructing complex fluorinated molecules. The alkyne moiety allows for versatile transformations, including cycloadditions and cross-coupling reactions, while the ester group provides functional flexibility for further derivatization. The difluoromethyl substitution contributes to improved metabolic stability and lipophilicity, which is advantageous in medicinal chemistry and agrochemical research. This compound is particularly useful in the development of fluorinated analogs for bioactive molecules, offering precise control over molecular properties.

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate structure

2104763-24-6 structure

Product Name:Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

CAS No:2104763-24-6

MF:C₈H₁₀F₂O₂

MW:176.160609722137

CID:5998405

PubChem ID:165461889

Update Time:2025-10-24

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

- EN300-787354
- methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
- 2104763-24-6
- Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
- Inchi： 1S/C8H10F2O2/c1-8(2,7(9)10)5-4-6(11)12-3/h7H,1-3H3
- InChI Key： GPPDEAKZIKIKEB-UHFFFAOYSA-N
- SMILES： FC(C(C#CC(=O)OC)(C)C)F

Computed Properties

Exact Mass: 176.06488588g/mol
Monoisotopic Mass: 176.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787354-1.0g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	1.0g	$1057.0	2024-05-22
Enamine	EN300-787354-0.05g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	0.05g	$888.0	2024-05-22
Enamine	EN300-787354-0.1g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	0.1g	$930.0	2024-05-22
Enamine	EN300-787354-0.25g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	0.25g	$972.0	2024-05-22
Enamine	EN300-787354-0.5g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	0.5g	$1014.0	2024-05-22
Enamine	EN300-787354-2.5g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	2.5g	$2071.0	2024-05-22
Enamine	EN300-787354-5.0g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	5.0g	$3065.0	2024-05-22
Enamine	EN300-787354-10.0g	methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate	2104763-24-6	95%	10.0g	$4545.0	2024-05-22

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Related Literature

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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

Related Categories

Additional information on Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

Comprehensive Analysis of Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2104763-24-6)

In the realm of specialty chemicals, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2104763-24-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoro and dimethyl substitutions, is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its alkynoate backbone makes it a pivotal building block for click chemistry and other modern synthetic methodologies.

The growing interest in fluorinated compounds like Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate stems from their enhanced stability, bioavailability, and metabolic resistance—properties highly sought after in drug discovery. Researchers are increasingly exploring its potential in designing next-generation therapeutics, especially in oncology and CNS disorders, where fluorine incorporation often improves efficacy. Additionally, its role in crop protection formulations aligns with the global push for sustainable agriculture, addressing concerns about pesticide resistance and environmental impact.

From a synthetic perspective, the CAS No. 2104763-24-6 compound exemplifies the convergence of green chemistry principles and efficiency. Its modular structure allows for streamlined derivatization, reducing waste and energy consumption—a critical consideration for industries striving to meet ESG (Environmental, Social, and Governance) benchmarks. Recent studies highlight its utility in metal-catalyzed cross-coupling reactions, a hot topic in academic and industrial research circles.

Beyond its chemical attributes, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is also a subject of interest in computational chemistry. Molecular modeling and AI-driven drug design platforms leverage its predictable reactivity patterns to accelerate virtual screening processes. This synergy between experimental and in silico approaches underscores its relevance in the era of digital transformation in chemical sciences.

For procurement specialists and R&D teams, sourcing high-purity CAS No. 2104763-24-6 is paramount. Quality parameters such as HPLC purity, residual solvent levels, and isomeric composition are frequently discussed in supplier evaluations. The compound’s stability under storage conditions (e.g., inert atmospheres, low temperatures) further emphasizes the need for stringent supply chain protocols—a trending concern in post-pandemic logistics.

In conclusion, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate represents a nexus of innovation across multiple disciplines. Its applications in life sciences, material engineering, and sustainable chemistry position it as a compound of enduring significance. As regulatory landscapes evolve and technological advancements unfold, this molecule is poised to remain at the forefront of cutting-edge research and industrial applications.